2-(4-Fluorophenoxy)benzoic acid
Overview
Description
2-(4-Fluorophenoxy)benzoic acid is a chemical compound with the molecular weight of 232.21 . It is a powder at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code is 1S/C13H9FO3/c14-9-5-7-10(8-6-9)17-12-4-2-1-3-11(12)13(15)16/h1-8H,(H,15,16) .Physical and Chemical Properties Analysis
This compound is a powder at room temperature . It has a melting point of 142-144°C .Scientific Research Applications
Detection and Study of Reactive Oxygen Species
2-(4-Fluorophenoxy)benzoic acid derivatives, specifically 2-[6-(4'-hydroxy)phenoxy-3H-xanthen-3-on-9-yl]benzoic acid (HPF) and 2-[6-(4'-amino)phenoxy-3H-xanthen-3-on-9-yl]benzoic acid (APF), have been developed as novel fluorescence probes. These probes are designed to detect selectively highly reactive oxygen species (hROS) such as hydroxyl radical and reactive intermediates of peroxidase. Their unique property of selectively fluorescing in the presence of certain reactive oxygen species makes them valuable tools for studying hROS in various biological and chemical applications (Setsukinai et al., 2003).
Understanding Anaerobic Transformation in Environmental Systems
Research involving the transformation of phenol to benzoate by an anaerobic consortium derived from freshwater sediment has used isomeric fluorophenols, including 2-fluorophenol, as phenol analogues. This study aids in understanding the environmental processes of anaerobic transformation of pollutants, specifically how the carboxyl group is introduced para to the phenolic hydroxyl group in such transformations (Genthner et al., 1989).
Drug-Protein Interaction Studies
2-(4'-Hydroxybenzeneazo)benzoic acid, a spectrophotometric probe related to this compound, has been utilized in studying the binding of selected drugs to bovine serum albumin. This research provides insights into the interaction dynamics between various pharmaceutical compounds and proteins, which is critical in the development and understanding of drug efficacy and safety (Zia & Price, 1975).
Development of High-Performance Polymers
2-(2-Fluoro-4-hydroxybenzoyl)-benzoic acid, a compound closely related to this compound, has been used in the synthesis and characterization of high-performance polymers. These polymers have significant applications in engineering plastics and membrane materials due to their solubility and thermal properties (Xiao et al., 2003).
Fluorescent Probes Sensing pH and Metal Cations
Derivatives of this compound, such as 2-(3,5,6-trifluoro-2-hydroxy-4-methoxyphenyl)benzoxazole, have been prepared and applied as fluorescent probes. These probes are sensitive to pH changes and selective in sensing metal cations, demonstrating their utility in various analytical and biochemical applications (Tanaka et al., 2001).
Antibacterial Agent Synthesis
Research into the synthesis of new biologically active molecules has incorporated this compound derivatives. These compounds, known for their pharmacophoric properties, have been used in creating potential antibacterial agents, highlighting the compound's role in medicinal chemistry (Holla et al., 2003).
Radiopharmaceutical Synthesis
4-[18F]Fluorophenol, synthesized from this compound analogues, is a crucial synthon for creating complex radiopharmaceuticals. This synthesis is vital for the development of diagnostic and therapeutic radiopharmaceuticals (Ross et al., 2011).
Safety and Hazards
This compound is harmful if swallowed and very toxic to aquatic life . It causes serious eye irritation . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas .
Properties
IUPAC Name |
2-(4-fluorophenoxy)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9FO3/c14-9-5-7-10(8-6-9)17-12-4-2-1-3-11(12)13(15)16/h1-8H,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRWUSRADWXKZGV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)OC2=CC=C(C=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9FO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30388348 | |
Record name | 2-(4-Fluorophenoxy)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30388348 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2795-63-3 | |
Record name | 2-(4-Fluorophenoxy)benzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2795-63-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(4-Fluorophenoxy)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30388348 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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